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Compound of Interest

Compound Name: Diproteverine Hydrochloride

Cat. No.: B1228308 Get Quote

Essential Safety and Handling Guide for
Drotaverine Hydrochloride
This guide provides immediate safety, operational, and disposal protocols for laboratory

personnel handling Drotaverine Hydrochloride. The information is synthesized from multiple

safety data sheets (SDS) to ensure comprehensive coverage for researchers, scientists, and

drug development professionals. Note that "Diproteverine Hydrochloride" is a common

misspelling, and this document pertains to Drotaverine Hydrochloride.

Immediate Safety and Logistical Information
Safe handling of Drotaverine Hydrochloride necessitates stringent adherence to personal

protective equipment (PPE) guidelines and established operational and disposal procedures to

minimize exposure and ensure a secure laboratory environment.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Drotaverine

Hydrochloride:

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields that conform to

EN 166 (EU) or NIOSH (US) standards.[1][2]

Skin Protection:
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Gloves: Handle the material with chemical-impermeable gloves.[2] Gloves must be

inspected before use and disposed of properly after handling.[1][2][3] Always wash and

dry hands after glove removal.[1][2]

Clothing: Wear impervious and fire/flame-resistant protective clothing.[1][2][4]

Respiratory Protection: In well-ventilated areas with local exhaust, such as a fume hood,

respiratory protection may not be necessary. However, as a backup or in situations where

exposure limits may be exceeded, NIOSH-approved N100 or CEN-approved FFP3

particulate respirators are recommended.[1] If a respirator is the sole means of protection, a

full-face supplied-air respirator must be used.[1]

Operational Plan: Safe Handling Protocol
Adherence to the following procedural steps is crucial for the safe handling of Drotaverine

Hydrochloride in a laboratory setting.

Engineering Controls: Always handle Drotaverine Hydrochloride in a well-ventilated area.[5]

A laboratory fume hood or another form of local exhaust ventilation is highly recommended

to control exposure.[1] Ensure safety showers and eye wash stations are readily accessible.

[4]

Avoid Dust and Aerosol Formation: Take precautions to avoid the formation of dust and

aerosols during handling.[1][4][5]

Prevent Contact: Avoid direct contact with skin and eyes, and prevent inhalation of any dust

or vapors.[1][2][4][5]

Hygienic Practices: Do not eat, drink, or smoke in areas where the chemical is handled or

stored.[6][7] Wash hands thoroughly before breaks and at the end of the workday.[3]

Emergency Preparedness: In case of accidental exposure, follow these first-aid measures:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[2]
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Skin Contact: Immediately remove contaminated clothing and wash the affected skin area

with soap and plenty of water.[1][8]

Eye Contact: Rinse eyes with pure water for at least 15 minutes.[1][2]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a physician or poison

control center immediately.[1][6]

Disposal Plan
Proper disposal of Drotaverine Hydrochloride and any contaminated materials is critical to

prevent environmental contamination and ensure safety.

Containment: Collect all waste material, including spilled substance and contaminated items

(e.g., gloves, wipes), in a suitable, closed, and properly labeled container.[1][5]

Environmental Precautions: Prevent the chemical from entering drains, water courses, or the

soil.[1][2][3][4]

Regulatory Compliance: Dispose of the waste in accordance with all applicable local,

regional, and national laws and regulations.[5][6][7] This may involve removal to a licensed

chemical destruction plant or controlled incineration.[5]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[5]

Quantitative Data Summary
The following table summarizes key quantitative safety and storage data for Drotaverine

Hydrochloride. Occupational exposure limits have not been established for this substance.[1][2]

[4]
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Data Point Value Species Reference

Oral LD50 350 mg/kg Mouse [8]

Oral LD50 540 mg/kg Rat [8]

Recommended

Storage (Powder)

-20°C for 3 years, or

4°C for 2 years
N/A [4]

Recommended

Storage (In Solvent)

-80°C for 6 months, or

-20°C for 1 month
N/A [4]

Experimental Protocols and Visualizations
While specific experimental protocols are not available from the safety data sheets, the

following diagrams illustrate the general workflows for safely handling and disposing of

Drotaverine Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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